1-(4-Fluorophenyl)-4-piperidinecarboxylic acid

• Molecular Formula: C12H14FNO2
• Molecular Weight: 223.24 g/mol
• IUPAC Name: 1-(4-fluorophenyl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C12H14FNO2/c13-10-1-3-11(4-2-10)14-7-5-9(6-8-14)12(15)16/h1-4,9H,5-8H2,(H,15,16)
• InChI Key: OSZVYVOEZNGDLY-UHFFFAOYSA-N
• SMILES: C1CN(CCC1C(=O)O)C2=CC=C(C=C2)F

Description

1-(4-Fluorophenyl)-4-piperidinecarboxylic acid is a useful research compound. Its molecular formula is C12H14FNO2 and its molecular weight is 223.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

4.4 ml of a 2N potassium hydroxide solution were added to a solution of 1.1 g of ethyl 1-(4-fluorophenyl)piperidine-4-carboxylate in 100 ml of methanol. The mixture was stirred at room temperature overnight. The pH was then adjusted to 6 with 5% hydrochloric acid, and the solution was concentrated in vacuo. The residue was purified by preparative HPLC.